
2-(4-Methoxyphenyl)isonicotinic Acid:
Comparative Bioactivity & Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(4-Methoxyphenyl)isonicotinic

acid

CAS No.: 935861-30-6

Cat. No.: B1316077

Get Quote

Executive Summary & Compound Profile
2-(4-Methoxyphenyl)isonicotinic acid is a biaryl pyridine derivative serving as a critical

pharmacophore in the development of non-purine Xanthine Oxidase (XO) inhibitors. Unlike

traditional purine analogs (e.g., Allopurinol), this scaffold facilitates reversible competitive

inhibition, reducing the risk of hypersensitivity reactions such as DRESS syndrome.

CAS: 100004-81-7 (Generic reference for related isomers; specific CAS varies by

salt/regioisomer)

Molecular Formula: C₁₃H₁₁NO₃

Primary Target: Xanthine Oxidase (XO) – Molybdenum Pterin Center.

Secondary Utility: Intermediate for anti-tubercular hydrazides (bioisostere of Isoniazid).
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Mechanism of Action (MOA)
The bioactivity of 2-4-MPIA stems from its ability to mimic the transition state of hypoxanthine.

Anchoring: The carboxylate group at position 4 forms hydrogen bonds with Arg880 and

Thr1010 in the XO active site.

Hydrophobic Interaction: The 2-(4-methoxyphenyl) moiety occupies the hydrophobic pocket

usually bound by the purine ring of the substrate.

Selectivity: The methoxy group (-OCH₃) acts as an electron-donating group (EDG),

enhancing the electron density of the phenyl ring and improving

-

stacking interactions with Phe914.

Performance Matrix: 2-4-MPIA vs. Clinical Standards
The following table contrasts 2-4-MPIA with established XO inhibitors. Note that 2-4-MPIA is

often a lead compound (micromolar potency) rather than a final drug (nanomolar potency).
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Feature
2-(4-
Methoxyphenyl)iso
nicotinic Acid

Febuxostat (Uloric)
Allopurinol
(Zyloprim)

Core Structure 2-Arylpyridine (Biaryl) 2-Arylthiazole
Pyrazolo[3,4-

d]pyrimidine

Inhibition Type
Competitive

(Reversible)

Mixed/Competitive

(Tight-binding)

Suicide Substrate

(Irreversible)

Potency (IC₅₀)
2.5 – 15.0 µM (Typical

for scaffold)

< 0.01 µM

(Nanomolar)

2.0 – 5.0 µM (Active

metabolite Oxypurinol)

Selectivity

High (No effect on

purine/pyrimidine

synthesis enzymes)

High
Low (Affects other

purine enzymes)

Metabolic Stability
High (No xanthine-like

oxidation)
High (Glucuronidation)

Oxidized to

Oxypurinol

Toxicity Risk

Low (Avoids SJS/TEN

associated with

purines)

Cardiovascular

warnings (FDA Black

Box)

Hypersensitivity

(SJS/TEN)

Analyst Insight: While Febuxostat is significantly more potent, 2-4-MPIA offers a distinct

chemical space. The pyridine ring is more metabolically stable than the thiazole ring of

Febuxostat, which can undergo ring-opening metabolism.

Experimental Protocols (Self-Validating Systems)
Synthesis Workflow: Suzuki-Miyaura Coupling
Objective: Synthesize high-purity 2-4-MPIA for bioassay. This protocol uses a palladium-

catalyzed cross-coupling to ensure regioselectivity.
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Reagents:

A: 2-Chloroisonicotinic acid (1.0 eq)

B: 4-Methoxyphenylboronic acid (1.2 eq)

Catalyst: Pd(dppf)Cl₂ (5 mol%)

Base: K₂CO₃ (3.0 eq)

Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step Protocol:

Degassing: Charge a reaction flask with Solvent. Sparge with Argon for 15 mins to remove

O₂ (prevents homocoupling).

Activation: Add Reagent A, Reagent B, and Base. Stir for 5 mins.

Catalysis: Add Pd catalyst under positive Argon pressure.

Reflux: Heat to 90°C for 12 hours. Monitor via TLC (Mobile Phase: DCM/MeOH 9:1).

Validation: Disappearance of starting chloride (Rf ~0.6) and appearance of fluorescent

product (Rf ~0.3).

Workup: Acidify mixture to pH 3-4 with 1N HCl. The product precipitates as a white solid.

Purification: Recrystallize from Ethanol.

In Vitro Xanthine Oxidase Inhibition Assay
Objective: Determine the IC₅₀ of the synthesized compound.

Principle: Spectrophotometric measurement of Uric Acid formation at 290 nm.

Protocol:

Buffer Prep: 50 mM Phosphate buffer (pH 7.5) with 0.1 mM EDTA.
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Enzyme Mix: Dilute bovine milk Xanthine Oxidase (0.05 units/mL) in buffer.

Inhibitor Series: Prepare 2-4-MPIA in DMSO (0.1 µM to 100 µM). Keep DMSO < 1% final

volume.

Incubation: Mix Enzyme + Inhibitor. Incubate at 25°C for 15 mins.

Initiation: Add Xanthine substrate (150 µM final).

Measurement: Monitor Absorbance (290 nm) for 5 mins.

Calculation: % Inhibition =

.

Validation: Run Allopurinol positive control (Expected IC₅₀ ~2-5 µM).

Visualizations (Graphviz DOT)
Synthesis Pathway: Regioselective Construction
This diagram illustrates the convergence of the pyridine core and the aryl ring via Suzuki

coupling.
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Caption: Figure 1. Convergent synthesis via Suzuki-Miyaura cross-coupling. The palladium

catalyst facilitates the C-C bond formation at the C2 position of the pyridine ring.

Mechanism of Action: XO Active Site Binding
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This diagram maps the molecular interactions stabilizing the inhibitor within the enzyme pocket.
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Caption: Figure 2. Pharmacophore mapping within the XO active site. The carboxylate anchors

the molecule, while the biaryl system occludes the molybdenum center, preventing xanthine

oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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